Cas no 3829-86-5 (1,10-Phenanthroline hydrochloride)

• Product Name: 1,10-Phenanthroline hydrochloride
• CAS No: 3829-86-5
• MF: C₁₂H₉ClN₂
• MW: 216.6663
• MDL: MFCD00012644
• CID: 44521
• PubChem ID: 73350
• Update Time: 2025-10-27

1,10-Phenanthroline hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,10-Phenanthroline hydrochloride
• 1,10-phenanthroline hcl monohydrate
• 1,10-PHENANTHROLINIUM CHLORIDE MONO-HYDR ATE R. G., REAG. PH. EUR.
• 1,10-PHENANTHROLINE HCL
• 1,10-Phenanthroline monohydrochloride monohydrate
• o-Phenanthroline monohydrochloride monohydrate
• 1,10-Phenanthroline 1 HCL Monohydrate
• ,10-Phenanthroline, monohydrochloride
• 1,10-Phenanthroline hydrochloride monohydrate
• 1.10-Phenanthrolinemonohydrochloride
• 1,10-Diazaphenanthrene hydrochloride
• 1,10-Phenanthr
• 1,10-phenanthrolin-1-ium chloride
• 1,10-PHENANTHROLINE MONOHYDROCHLORIDE
• 1,10-PHENANTHROLINIUM CHLORIDE
• 1,10-phenathroline monohydrochloride
• O-PHENANTHROLINE HCL
• O-PHENANTHROLINE HYDROCHLORIDE
• o-Phenanthroline hydrochloride monohydrate
• 1,10-Phenanthroline, monohydrochloride
• Phenanthroline hydrochloride
• 1,10-Phenanthroline, hydrochloride (1:1)
• NSC4265
• MLS002701886
• phen hydrochloride
• C12H8N2.HCl
• 1,10-Phenanthroline, hydrochloride
• 6075AF
• o-Phenanthrolinehydrochloride
• AK
• 1,10-Phenanthroline Hydrochloride Monohydrate
• EINECS 245-232-5
• LS-14044
• DTXSID3063205
• SCHEMBL725644
• QPXDKQBBJCTNOY-UHFFFAOYSA-N
• 3829-86-5
• P0081
• DTXCID2039469
• NS00086435
• EN300-30074
• 1,10-PHENANTHROLINEHYDROCHLORIDE
• NSC 4265
• CS-0010152
• E80856
• 1,10-phenanthroline;hydrochloride
• 1.10-Phenanthroline monohydrochloride
• EINECS 223-325-1
• CHEMBL1969792
• DB-049264
• F1905-7124
• AKOS015903522
• 22802-96-6

• MDL： MFCD00012644
• Inchi： 1S/C12H8N2.ClH/c1-3-9-5-6-10-4-2-8-14-12(10)11(9)13-7-1;/h1-8H;1H
• InChI Key： QPXDKQBBJCTNOY-UHFFFAOYSA-N
• SMILES： Cl[H].N1=C([H])C([H])=C([H])C2C([H])=C([H])C3C([H])=C([H])C([H])=NC=3C1=2
• BRN： 4007967

Computed Properties

• Exact Mass: 216.04500
• Monoisotopic Mass: 216.045
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 183
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: Powder
• Density: 1.3850
• Melting Point: 224-226 ºC
• Boiling Point: 365.1 °C at 760 mmHg
• Flash Point: 164.8 °C
• Solubility: H2O: 0.1 g/mL, clear
• Water Partition Coefficient: dissolution
• PSA: 25.78000
• LogP: 3.58500
• Sensitiveness: Easy to absorb moisture and sensitive to light
• Solubility: soluble

1,10-Phenanthroline hydrochloride Security Information

• Symbol:
• Signal Word：Warning
• Warning Statement： P261,P273,P270,P280,P304+P341,P309+P311,P350
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： R25;R50/53
• Safety Instruction： S45-S60-S61
• FLUKA BRAND F CODES：8
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R25; R50/53
• Packing Group：III
• Hazard Level：6.1
• Storage Condition：Store in tightly closed containers. Store in a cool, dry, well ventilated area away from incompatible substances.

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Phenanthrolines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on 1,10-Phenanthroline hydrochloride

Introduction to 1,10-Phenanthroline Hydrochloride (CAS No. 3829-86-5)

1,10-Phenanthroline hydrochloride, also known as phenanthroline hydrochloride or abbreviated as PHL·HCl, is a significant compound in the field of coordination chemistry and molecular recognition. With the CAS registry number 3829-86-5, this compound has been extensively studied for its unique properties and applications in various scientific domains. The molecule consists of a phenanthroline backbone with two nitrogen atoms at positions 1 and 10, which allows it to act as a bidentate ligand. This characteristic makes it highly versatile in forming complexes with metal ions, particularly iron(II), copper(II), and other transition metals.

The synthesis of 1,10-phenanthroline hydrochloride typically involves the condensation of o-phenylenediamine with aldehydes or ketones under specific reaction conditions. The resulting compound is a yellow crystalline solid that is soluble in water and organic solvents. Its structure has been well-characterized using techniques such as X-ray crystallography, UV-vis spectroscopy, and nuclear magnetic resonance (NMR) spectroscopy. Recent advancements in computational chemistry have further elucidated the electronic structure and bonding properties of this compound, providing deeper insights into its reactivity and selectivity.

1,10-Phenanthroline hydrochloride has found extensive applications in analytical chemistry due to its ability to form stable complexes with metal ions. For instance, it is commonly used as a chelating agent in the determination of iron(II) ions in solution. The complex formed between iron(II) and phenanthroline exhibits a characteristic red coloration, which can be quantitatively analyzed using spectrophotometric methods. This property has made it an invaluable tool in environmental monitoring, food analysis, and clinical diagnostics.

In the field of biochemistry and molecular biology, phenanthroline hydrochloride has been employed as a probe for studying metalloproteins and enzymes that contain metal cofactors. For example, it can inhibit certain enzymatic activities by binding to metal centers, thereby providing insights into the role of metal ions in enzyme function. Recent studies have explored its potential as an inhibitor of iron-sulfur proteins involved in cellular respiration and DNA repair mechanisms.

The coordination chemistry of 1,10-phenanthroline hydrochloride has been a focal point of research due to its ability to form complexes with diverse metal ions. These complexes exhibit unique magnetic properties and luminescent behaviors, making them attractive candidates for applications in materials science. For instance, phenanthroline-based metal complexes have been investigated for their potential use as sensors for detecting metal ions in aqueous environments or as components in light-emitting devices (LEDs).

In addition to its role as a ligand, phenanthroline hydrochloride has also been studied for its antioxidant properties. Research has shown that it can scavenge free radicals and protect biomolecules from oxidative damage. This property suggests potential applications in the development of therapeutic agents or food preservatives. However, further studies are required to fully understand its mechanism of action and safety profile.

The environmental impact of phenanthroline hydrochloride has also been a topic of interest. While it is not classified as a hazardous chemical under normal conditions, its persistence in aquatic systems and potential bioaccumulation need to be carefully monitored. Recent environmental studies have focused on developing efficient methods for the degradation of phenanthroline derivatives using advanced oxidation processes or microbial biodegradation.

In conclusion, 1,10-phenanthroline hydrochloride is a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical properties make it an essential tool in analytical chemistry, biochemistry, materials science, and environmental studies. As research continues to uncover new aspects of its behavior and functionality, this compound is poised to play an even more significant role in both academic research and industrial applications.